2,6-Di-tert-butylcyclohexanone

• CAS RN: 41802-13-5
• Molecular Formula: C14H26O
• Molecular Weight: 210.36 g/mol
• IUPAC Name: 2,6-ditert-butylcyclohexan-1-one
• InChI: InChI=1S/C14H26O/c1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6/h10-11H,7-9H2,1-6H3
• InChI Key: BTNIGSUBTBPFBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCCC(C1=O)C(C)(C)C

Description

2,6-Di-tert-butylcyclohexanone is a useful research compound. Its molecular formula is C14H26O and its molecular weight is 210.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500.0 g of 2,6-di-tert-butyl-phenol are hydrogenated in 1200 ml of methanol under 100 bar at 60° C. using 50 g of rhodium on carbon (5%) for 12 hours. The catalyst is filtered off and washed with ethanol. The solvent is distilled off under reduced pressure and the residue is distilled under high vacuum to leave 494.3 g (97% of theory) of 2,6-di-tert-butyl-cyclohexanone as a mixture of colourless crystals with a colourless liquid. Boiling point of the isomers: 63° C. (0.1 mbar) and 67° C. (0.08 mbar). These products are converted into 2,6-di-tert-butyl-cyclohexanol as in Example A1.